Cas no 252669-70-8 (1,1,2,2,3,3,4,4,5,5,6,6,10,10,10-Pentadecafluorodecyl prop-2-enoate)

• Product name: 1,1,2,2,3,3,4,4,5,5,6,6,10,10,10-Pentadecafluorodecyl prop-2-enoate
• CAS No: 252669-70-8
• MF: C₁₃H₉O₂F₁₅
• MW: 482.185
• CID: 2837826
• PubChem ID: 71356551

1,1,2,2,3,3,4,4,5,5,6,6,10,10,10-Pentadecafluorodecyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• DTXSID50780683
• WPZDRVMXANVDEQ-UHFFFAOYSA-N
• 1,1,2,2,3,3,4,4,5,5,6,6,10,10,10-Pentadecafluorodecyl prop-2-enoate
• 252669-70-8

• Inchi： InChI=1S/C13H9F15O2/c1-2-6(29)30-13(27,28)12(25,26)11(23,24)10(21,22)9(19,20)7(14,15)4-3-5-8(16,17)18/h2H,1,3-5H2
• InChI Key： WPZDRVMXANVDEQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 482.0363020Da
• Monoisotopic Mass: 482.0363020Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 7